Cas no 2411283-65-1 (2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide)

• Product Name: 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide
• CAS No: 2411283-65-1
• MF: C₁₅H₂₃ClN₂O
• MW: 282.808923006058
• CID: 5975679
• PubChem ID: 145887911
• Update Time: 2025-10-29

2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl]-N-methylpropanamide
• Z1562145537
• 2411283-65-1
• 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide
• EN300-7470981

• Inchi： 1S/C15H23ClN2O/c1-11(16)14(19)18(5)13(15(2,3)4)10-12-8-6-7-9-17-12/h6-9,11,13H,10H2,1-5H3
• InChI Key： XCGFAVFSLASKGS-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)C(CC1C=CC=CN=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 282.1498911g/mol
• Monoisotopic Mass: 282.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide

Introduction to 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide (CAS No. 2411283-65-1)

2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide, identified by its Chemical Abstracts Service (CAS) number 2411283-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its chloro-substituted pyridine backbone and the presence of a dimethylbutyl side chain, contribute to its intriguing pharmacological properties.

The molecular structure of 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide consists of a central pyridine ring substituted with a chlorine atom at the 2-position. This pyridine ring is further connected to a butanamidine moiety, which itself is linked to a methyl group. The presence of the 3,3-dimethylbutyl group enhances the lipophilicity of the compound, potentially improving its solubility and bioavailability. These structural attributes make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in compounds that incorporate pyridine moieties due to their well-documented role as pharmacophores in numerous bioactive molecules. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The chloro-substituent in 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide is particularly noteworthy, as chlorine atoms are often employed in medicinal chemistry to enhance metabolic stability and binding affinity.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound in question exhibits several key structural features that are likely to influence its biological activity. For instance, the dimethylbutyl side chain may contribute to favorable interactions with biological targets by providing steric bulk and hydrophobicity. Additionally, the amide linkage in the molecule can serve as a hinge region, allowing for conformational flexibility that may enhance binding efficacy.

The synthesis of 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chloro group at the pyridine ring typically involves halogenation reactions, while the attachment of the butanamidine moiety necessitates nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Recent studies have demonstrated that pyridine-based molecules can modulate various disease pathways by interacting with key enzymes and receptors. For example, derivatives of pyridine have shown promise in treating neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide suggest that it may possess similar therapeutic potential.

The pharmacokinetic properties of this compound are also of great interest. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated to determine its suitability for clinical development. Computational modeling and experimental studies have been utilized to predict and assess these properties. For instance, molecular dynamics simulations can provide insights into how the molecule interacts with biological membranes and targets.

In addition to its pharmacological significance, 2-Chloro-N-(3,3-dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylpropanamide represents an important advancement in synthetic organic chemistry. The development of efficient synthetic routes for complex molecules like this one contributes to the broader toolkit available for drug discovery researchers. Such advancements not only accelerate the discovery process but also foster innovation in chemical synthesis methodologies.

The future direction of research on CAS No. 2411283-65-1 will likely involve further exploration of its biological activity and potential therapeutic applications. Preclinical studies will be essential to evaluate its efficacy and safety profiles before moving into human clinical trials. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

Moreover, the development of novel synthetic strategies for this compound could open up new avenues for exploring related molecules with improved properties. Techniques such as combinatorial chemistry and high-throughput screening may enable the rapid identification of structurally diverse derivatives with enhanced biological activity. Such approaches are increasingly becoming integral to modern drug discovery pipelines.

In conclusion,CAS No 2411283 65 1 represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications。The combination of computational modeling，advanced synthetic methodologies，and rigorous biological evaluation will be essential in unlocking its full potential。As research progresses，this molecule is poised to make substantial contributions to both academic science and industrial drug development。